1-(2-(Cyclopropylmethoxy)isonicotinoyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H21N3O3/c17-15(20)12-4-7-19(8-5-12)16(21)13-3-6-18-14(9-13)22-10-11-1-2-11/h3,6,9,11-12H,1-2,4-5,7-8,10H2,(H2,17,20)
• InChI Key: CUGBTCYQQJZWIX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=NC=CC(=C2)C(=O)N3CCC(CC3)C(=O)N
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

This compound is a derivative of piperidine-4-carboxamide. Piperidine derivatives have been found to be potent dopamine reuptake inhibitors. They have also been shown to relieve pain and achieve analgesia in mice. The antibacterial activity of these derivatives has also been assessed, showing diverse antimicrobial profiles.

Synthesis Analysis

The synthesis of sulfonamide and amide derivatives of piperidine-4-carboxamide involves amino-de-chlorination and amino-de-alkoxylation reactions. The structure of the analogues was confirmed by different techniques such as IR and 1H NMR.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

The physiological activities of many substituted piperidines have prompted scientists to design simple methods for the synthesis of piperidine carboxamide derivatives. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Scientific Research Applications

Drug Synthesis and Design

. They serve as key building blocks due to their structural versatility and presence in many FDA-approved medications. Their six-membered ring structure, which includes one nitrogen atom, makes them particularly valuable for constructing complex medicinal molecules.

Pharmacological Activity

. .

Biological Activity and Drug Discovery

. They have been utilized in various therapeutic applications, including as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents. The piperidine nucleus is a pivotal cornerstone in the production of drugs due to its essential pharmacophoric features.

Anti-Cytomegalovirus (CMV) Activity

. These compounds have been synthesized and tested in vitro, demonstrating their potential as therapeutic agents against CMV, which is a concern for immunocompromised patients and can lead to serious health issues.

Chemical Synthesis and Functionalization

. Piperidine derivatives are synthesized through various intra- and intermolecular reactions, and their functionalization has been the subject of extensive research, leading to the creation of biologically active compounds.

Industrial Applications

. Their role in the synthesis of alkaloids and other complex organic compounds is also significant.

Mechanism of Action

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application were published .

Safety and Hazards

The safety data sheet for piperidine-4-carboxamide indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of new piperidine derivatives, including “1-(2-(Cyclopropylmethoxy)isonicotinoyl)piperidine-4-carboxamide”, could be a promising direction for future research in drug discovery.